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Compound of Interest

Compound Name: ML289

Cat. No.: B611755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML289 is a potent and selective chemical probe for the metabotropic glutamate receptor 3

(mGluR3), a G-protein coupled receptor (GPCR) predominantly expressed in the central

nervous system. As a negative allosteric modulator (NAM), ML289 inhibits the function of

mGluR3 by binding to a site distinct from the endogenous ligand, glutamate. This property

makes ML289 an invaluable tool for dissecting the physiological and pathological roles of

mGluR3 in functional genomics and chemical biology screens. These application notes provide

detailed protocols for utilizing ML289 to investigate mGluR3 signaling and for its use in high-

throughput screening assays to identify novel mGluR3 modulators.
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Property Value Reference(s)

Target
Metabotropic Glutamate

Receptor 3 (mGluR3)
[1][2]

Activity
Negative Allosteric Modulator

(NAM)
[1][2]

IC50 for human mGluR3 0.66 µM [1][2][3][4]

Selectivity
>15-fold selective for mGluR3

over mGluR2
[1][2][3][4]

Inactive against mGluR5 [1][2][3][4]

Permeability
CNS penetrant, Blood-brain

barrier permeable
[1]

Molecular Weight 349.42 g/mol [1]

Chemical Formula C22H23NO3 [1]

Solubility
Soluble in DMSO (100 mM)

and ethanol (50 mM)
[1]

Signaling Pathway and Experimental Workflow
mGluR3 Signaling Pathway Modulated by ML289
The metabotropic glutamate receptor 3 (mGluR3) is a Gi/o-coupled GPCR. Upon activation by

its endogenous ligand, glutamate, it initiates a signaling cascade that leads to the inhibition of

adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. ML289, as a

negative allosteric modulator, binds to a different site on the receptor and prevents this

signaling cascade from occurring, even in the presence of glutamate.
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mGluR3 signaling pathway and modulation by ML289.

High-Throughput Screening (HTS) Workflow for mGluR3
Modulators
This workflow outlines a typical high-throughput screen to identify novel modulators of mGluR3,

using ML289 as a control compound. The assay can be adapted for either agonist or

antagonist/NAM screening modes.
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Assay Preparation

Screening

Detection & Analysis

Plate cells expressing mGluR3
in 384-well plates

Incubate cells overnight

Add test compounds and controls
(e.g., ML289)

Incubate with compounds

Add glutamate (agonist)

Measure signal
(e.g., cAMP or Ca2+ levels)

Data analysis and hit identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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